2-Chloro-5-hydroxybenzenesulfonamide
Overview
Description
2-Chloro-5-hydroxybenzenesulfonamide is a chemical compound with the formula C₆H₆ClNO₃S . It is a synthetic substance and can be a metabolite of fluazaindolizine .
Molecular Structure Analysis
The molecular structure of 2-Chloro-5-hydroxybenzenesulfonamide consists of a benzene ring with a sulfonamide group, a chlorine atom, and a hydroxyl group attached to it . The molecular weight is 207.64 g/mol . The InChI code for the compound is 1S/C6H6ClNO3S/c7-5-2-1-4 (9)3-6 (5)12 (8,10)11/h1-3,9H, (H2,8,10,11) .Physical And Chemical Properties Analysis
2-Chloro-5-hydroxybenzenesulfonamide is a powder at room temperature .Scientific Research Applications
1. Anticancer Properties
Compounds derived from sulfonamide libraries, including specific types like 2-Chloro-5-hydroxybenzenesulfonamide, have been evaluated for anticancer properties. They are identified as potent cell cycle inhibitors, with some advancing to clinical trials. These compounds work by disrupting tubulin polymerization or causing antiproliferative effects, decreasing the S phase fraction in cancer cell lines. High-density oligonucleotide microarray analysis has been used to characterize these antitumor sulfonamides, illuminating the essential pharmacophore structure and drug-sensitive cellular pathways for each class (Owa et al., 2002). Another study found dibenzensulfonamides with similar structures to induce apoptosis and autophagy pathways in cancer cells while effectively inhibiting tumor-associated human carbonic anhydrases, suggesting potential as anticancer drug candidates (Gul et al., 2018).
2. Enzymatic Assays and Chromogenic Systems
2-Chloro-5-hydroxybenzenesulfonamide derivatives have been employed in enzymatic assays and chromogenic systems. Specifically, these compounds have been used in the direct enzymic assay of uric acid in serum and urine, offering a reliable, simple, and rapid method suitable for both manual and automated procedures (Fossati & Prencipe, 2010).
Safety And Hazards
The compound is associated with certain hazards. It has been assigned the GHS07 pictogram and the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
2-chloro-5-hydroxybenzenesulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClNO3S/c7-5-2-1-4(9)3-6(5)12(8,10)11/h1-3,9H,(H2,8,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCYUYTAYUAHUNW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1O)S(=O)(=O)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClNO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-5-hydroxybenzenesulfonamide | |
CAS RN |
86093-06-3 | |
Record name | 2-chloro-5-hydroxybenzene-1-sulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.